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Compound of Interest

Compound Name: Diethyl ethylidenemalonate

Cat. No.: B072346

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of diethyl
ethylidenemalonate, a valuable intermediate in organic synthesis. The document details its
boiling point and density, outlines the standard experimental methodologies for their
determination, and presents a visual representation of its synthesis workflow. This information
is critical for the successful application of this compound in research, development, and
manufacturing.

Physical Properties Data

The physical properties of diethyl ethylidenemalonate are summarized in the table below,
providing a clear reference for laboratory and developmental work.

Physical Property Value Conditions
Boiling Point 115-118 °C at 17 mmHg[1][2]
102-106 °C at 10 mmHg[3]

115-116 °C at 17 mmHg[4]

Density 1.019 g/mL at 25 °C[1][2][5]

Experimental Protocols
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Accurate determination of physical properties is fundamental to ensuring the purity and identity
of a chemical substance. The following sections describe the standard methodologies for
measuring the boiling point and density of a liquid compound like diethyl ethylidenemalonate.

1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds that may decompose at atmospheric pressure, the boiling point is
typically determined under reduced pressure.

o Methodology: Distillation under Reduced Pressure (Vacuum Distillation)

This is a common and accurate method for determining the boiling point of a liquid at a
specific pressure.

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask
containing the diethyl ethylidenemalonate, a condenser, a receiving flask, and a
connection to a vacuum source. A thermometer is carefully positioned so that the top of its
bulb is level with the bottom of the side-arm leading to the condenser to ensure an
accurate reading of the vapor temperature.

o Procedure: The pressure in the apparatus is reduced to the desired level (e.g., 17 mmHg)
using a vacuum pump. The distillation flask is then heated gently. The temperature is
recorded when the liquid is boiling and a steady stream of distillate is condensing and
being collected in the receiving flask. This stable temperature is the boiling point of the
liquid at that specific pressure.

o Methodology: Micro-Boiling Point Determination
This technique is suitable for small quantities of the substance.

o Apparatus Setup: A small amount of diethyl ethylidenemalonate is placed in a small test
tube or a capillary tube. A smaller, inverted capillary tube (sealed at one end) is placed
inside the larger tube. The setup is then attached to a thermometer and heated in a
suitable heating bath.
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o Procedure: As the temperature rises, the air trapped in the inverted capillary tube expands
and escapes as a stream of bubbles. The heating is then stopped, and the bath is allowed
to cool slowly. The boiling point is the temperature at which the bubbling stops and the
liquid just begins to be drawn into the inverted capillary tube.

2. Density Determination

Density is the mass of a substance per unit volume. It is an important physical property for
substance identification and for calculations involving mass and volume.

» Methodology: Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, which can be used to
determine the density of a liquid with high precision.

o Procedure:

The empty pycnometer is first weighed accurately.

» [tis then filled with distilled water of a known temperature and weighed again to
determine the mass of the water. The volume of the pycnometer can be calculated from
the mass and known density of the water at that temperature.

» The pycnometer is then emptied, dried thoroughly, and filled with diethyl
ethylidenemalonate at the same temperature.

= The pycnometer filled with the sample is weighed.

» The mass of the diethyl ethylidenemalonate is determined by subtracting the mass of
the empty pycnometer.

» Finally, the density is calculated by dividing the mass of the diethyl
ethylidenemalonate by the volume of the pycnometer.

Synthesis Workflow

Diethyl ethylidenemalonate is synthesized through the condensation of diethyl malonate with
paraldehyde in the presence of acetic anhydride. The following diagram illustrates the workflow
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of this chemical reaction.

Reactants:
- Diethyl Malonate
- Paraldehyde
- Acetic Anhydride

Final Product:
Diethyl Ethylidenemalonate

Purification:
Fractional Distillation

Reaction Vessel:
Heating under Reflux

Crude Product Purified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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